N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(3-oxopiperazin-2-yl)acetamide
• InChI: InChI=1S/C12H14FN3O2/c13-8-2-1-3-9(6-8)16-11(17)7-10-12(18)15-5-4-14-10/h1-3,6,10,14H,4-5,7H2,(H,15,18)(H,16,17)
• InChI Key: SNCPIVIYQHIHFH-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(N1)CC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C12H14FN3O2
• Molecular Weight: 251.26 g/mol

Description

N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide, also known as FPOP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide has been used in various scientific research applications, including protein footprinting, which is a technique used to study the structure and dynamics of proteins. This compound can be used to selectively label solvent-exposed amino acid residues in proteins, which can then be analyzed using mass spectrometry to obtain information about the protein's structure and function.

Mechanism of Action

N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide works by reacting with solvent-exposed amino acid residues in proteins, specifically those containing sulfur-containing amino acids such as cysteine and methionine. The reaction between this compound and these amino acids results in the formation of a stable adduct, which can be analyzed using mass spectrometry.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins, making it an ideal tool for studying protein structure and function. However, this compound may have some effects on the stability and activity of certain proteins, particularly those containing a high concentration of cysteine residues.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide is its ability to selectively label solvent-exposed amino acid residues in proteins, which can provide valuable information about protein structure and function. Additionally, this compound is relatively easy to use and does not require specialized equipment. However, this compound may have some limitations, particularly in terms of its selectivity, as it may also react with other amino acid residues in proteins.

Future Directions

There are several future directions for N-(3-fluorophenyl)-2-(3-oxo-2-piperazinyl)acetamide research, including the development of new labeling strategies and the application of this compound in new areas of research. For example, this compound could be used to study the structure and function of membrane proteins, which are notoriously difficult to study using traditional methods. Additionally, this compound could be used to study the effects of post-translational modifications on protein structure and function.